Cas no 418804-41-8 (Methyl N-(4-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate)

• Product Name: Methyl N-(4-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate
• CAS No: 418804-41-8
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• MDL: MFCD01030691
• CID: 4714069
• Update Time: 2025-06-26

Methyl N-(4-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate Chemical and Physical Properties

Names and Identifiers

• Methyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate
• Oprea1_446834
• methyl 2-(4-methyl-N-(4-methylphenyl)sulfonylanilino)acetate
• glycine, N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]-, methyl ester
• Methyl N-(4-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate

• MDL： MFCD01030691
• Inchi： 1S/C17H19NO4S/c1-13-4-8-15(9-5-13)18(12-17(19)22-3)23(20,21)16-10-6-14(2)7-11-16/h4-11H,12H2,1-3H3
• InChI Key： JAJAZQLCOFHIME-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CC(=O)OC)C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 483
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl N-(4-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate

Methyl N-(4-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate

The compound Methyl N-(4-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate (CAS No. 418804-41-8) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a methyl group, a sulfonyl group, and two 4-methylphenyl substituents attached to a glycinate backbone. The molecule's structure is highly symmetrical, which contributes to its stability and reactivity in various chemical reactions.

Recent studies have highlighted the potential of Methyl N-(4-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate as a versatile building block in the synthesis of advanced materials. Researchers have demonstrated that this compound can be used as a precursor for the preparation of high-performance polymers, particularly those with applications in electronic devices and advanced composites. The sulfonyl group in the molecule plays a critical role in these applications, as it enhances the thermal stability and mechanical properties of the resulting materials.

In addition to its role in materials science, Methyl N-(4-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate has also been explored for its potential in medicinal chemistry. The compound has shown promise as a lead molecule for the development of new drug candidates targeting various therapeutic areas. For instance, studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent.

The synthesis of Methyl N-(4-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the sulfonyl glycinate intermediate and its subsequent alkylation with methyl groups. Researchers have optimized these steps to achieve high yields and purity levels, making the compound suitable for large-scale production.

From an environmental perspective, Methyl N-(4-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that the compound is relatively non-toxic to aquatic organisms, which aligns with its potential use in environmentally friendly chemical processes. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, Methyl N-(4-methylphenyl)-N-(4-methylphenyl)sulfonylglycinate (CAS No. 418804-41-8) is a multifaceted compound with promising applications across various fields. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of innovative materials and therapeutic agents.